Cas no 2228633-93-8 (4-(1-amino-2,2-dimethylcyclopropyl)benzene-1,2,3-triol)

• Product Name: 4-(1-amino-2,2-dimethylcyclopropyl)benzene-1,2,3-triol
• CAS No: 2228633-93-8
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5810745
• PubChem ID: 165710513
• Update Time: 2025-05-25

4-(1-amino-2,2-dimethylcyclopropyl)benzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2,2-dimethylcyclopropyl)benzene-1,2,3-triol
• EN300-1807254
• 2228633-93-8

• Inchi： 1S/C11H15NO3/c1-10(2)5-11(10,12)6-3-4-7(13)9(15)8(6)14/h3-4,13-15H,5,12H2,1-2H3
• InChI Key： XCGDNLVQEADEGR-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=CC=1C1(CC1(C)C)N)O)O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.7Ų

Additional information on 4-(1-amino-2,2-dimethylcyclopropyl)benzene-1,2,3-triol

Chemical Profile of 4-(1-amino-2,2-dimethylcyclopropyl)benzene-1,2,3-triol (CAS No. 2228633-93-8)

4-(1-amino-2,2-dimethylcyclopropyl)benzene-1,2,3-triol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This triterpenoid-like benzene derivative features a benzene ring substituted with a 1-amino-2,2-dimethylcyclopropyl side chain, which contributes to its distinct chemical properties and reactivity. The compound’s molecular formula and stereochemistry make it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The synthesis of 4-(1-amino-2,2-dimethylcyclopropyl)benzene-1,2,3-triol presents a formidable challenge due to the intricate arrangement of its functional groups. The presence of both an amino group and a tertiary amine moiety in the side chain necessitates careful consideration during synthetic planning to ensure regioselectivity and high yield. Recent advances in catalytic methods have enabled more efficient routes to this compound, leveraging transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation techniques. These innovations have not only improved the accessibility of the compound but also opened new avenues for its functionalization.

From a biological perspective, 4-(1-amino-2,2-dimethylcyclopropyl)benzene-1,2,3-triol has shown intriguing pharmacological properties in preclinical studies. Its structural motif is reminiscent of natural products known for their antimicrobial and anti-inflammatory effects. The benzene-1,2,3-triol core is particularly noteworthy, as it is a common scaffold in bioactive molecules derived from polyphenols. Preliminary in vitro assays suggest that this compound exhibits moderate inhibitory activity against certain bacterial strains and may modulate inflammatory pathways by interacting with specific enzyme targets.

The 1-amino-2,2-dimethylcyclopropyl substituent adds an additional layer of complexity to the compound’s biological behavior. This group is known to enhance binding affinity in protein-ligand interactions by forming multiple hydrogen bonds or participating in salt bridge formation. Such features are critical for designing molecules with high specificity and selectivity. Researchers are currently exploring how variations in this side chain can fine-tune the pharmacological profile of 4-(1-amino-2,2-dimethylcyclopropyl)benzene-1,2,3-triol, potentially leading to novel therapeutic agents.

In the context of drug development, the synthesis and characterization of 4-(1-amino-2,2-dimethylcyclopropyl)benzene-1,2,3-triol align with broader trends in medicinal chemistry towards rational drug design. The integration of computational modeling and high-throughput screening has accelerated the identification of lead compounds with desirable properties. This compound serves as an excellent example of how structural complexity can be leveraged to discover new pharmacophores. Its potential applications span multiple therapeutic areas, including oncology and neurodegenerative diseases.

The chemical stability of 4-(1-amino-2,2-dimethylcyclopropyl)benzene-1,2,3-triol is another critical factor that influences its viability as a drug candidate. The compound’s susceptibility to degradation under various conditions must be carefully evaluated to ensure its suitability for formulation and storage. Recent studies have highlighted the importance of protecting groups in stabilizing reactive functional groups during synthetic processes. By employing advanced analytical techniques such as NMR spectroscopy and mass spectrometry, chemists can gain insights into the compound’s conformational dynamics and metabolic pathways.

The environmental impact of synthesizing and handling 4-(1-amino-2,2-dimethylcyclopropyl)benzene-1,2,3-triol is also a consideration in modern pharmaceutical research. Green chemistry principles advocate for methodologies that minimize waste and hazardous byproducts. Researchers are investigating solvent-free reactions and biocatalytic approaches to make the synthesis more sustainable. These efforts not only reduce costs but also align with regulatory requirements for environmentally responsible manufacturing practices.

Future directions for research on 4-(1-amino-2,2-dimethylcyclopropyl)benzene-1,2,3-triol include exploring its role as a precursor for more complex derivatives with enhanced bioactivity. The benzene ring can be further functionalized through electrophilic aromatic substitution or metal-catalyzed coupling reactions to introduce additional pharmacophores. Such modifications may unlock novel therapeutic applications or improve existing ones by enhancing target engagement or reducing side effects.

In summary,4-(1-amino-2,2-dimethylcyclopropyl)benzene-1,2,3-triol (CAS No. 2228633-93-8) represents a fascinating subject of study in pharmaceutical chemistry due to its intricate structure and promising biological properties. Its synthesis challenges continue to drive innovation in synthetic methodologies while its potential as a lead compound underscores the importance of exploring structurally diverse molecules in drug discovery efforts.